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Compound of Interest

Compound Name: Sulfo Cy7 bis-COOH

Cat. No.: B15553901

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for Sulfo Cy7
bis-COOH, a near-infrared (NIR) fluorescent dye. Due to the limited availability of a specific
Safety Data Sheet (SDS) for Sulfo Cy7 bis-COOH, this document synthesizes information
from SDSs of structurally related cyanine dyes, such as Sulfo-Cyanine7 carboxylic acid and
Sulfo-Cyanine5 carboxylic acid, along with product specifications for similar compounds. This
information is intended to provide a comprehensive understanding of the potential hazards and
necessary precautions.

Chemical and Physical Properties

Sulfo Cy7 bis-COOH is a water-soluble, near-infrared fluorescent dye. The "bis-COOH"
designation indicates the presence of two carboxylic acid functional groups, which can be used
for conjugation to other molecules. The "Sulfo" modification enhances its water solubility.
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Property Data Source
Dark green or dark colored

Appearance , [1][2]
solid/powder
Soluble in water, DMF, and

- DMSO.[1][3][4] Practically

Solubility ) ) ) [11[3114]
insoluble in non-polar organic
solvents.[1]

Excitation Maximum (Aex) ~750 nm [1112]131[5]

Emission Maximum (Aem) ~773 nm [1112]131[5]

Molar Extinction Coefficient ~240,600 L-mol-1-cm~1 [L1[2113][5]

Fluorescence Quantum Yield

~0.24

[1]3]

Hazard Identification and Toxicity

While specific toxicity data for Sulfo Cy7 bis-COOH is not available, information from related

compounds suggests the following potential hazards.
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Hazard Category

Description

Precautionary Statements

Acute Oral Toxicity

Harmful if swallowed.[6]

Wash skin thoroughly after
handling. Do not eat, drink or
smoke when using this
product. If swallowed, call a
poison center or doctor. Rinse
mouth.[6]

Skin Contact

May be harmful if absorbed
through the skin and may

cause skin irritation.[7]

Handle with gloves. Use
proper glove removal
technique. Wash and dry
hands after handling.[7][8]

Eye Contact

May cause eye irritation.[7]

Weatr tightly fitting safety
goggles or a face shield.[8]

May be harmful if inhaled and

Avoid breathing vapors, mist,

Inhalation may cause respiratory tract or gas.[7] Provide appropriate
irritation.[7] exhaust ventilation.[8]
) o ) Avoid release to the
) o Very toxic to aquatic life with ) )
Aquatic Toxicity environment. Collect spillage.

long-lasting effects.[6]

[6]

Handling and Storage

Proper handling and storage are crucial to ensure the stability of the compound and the safety

of laboratory personnel.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following diagram outlines the

recommended PPE.
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Recommended Personal Protective Equipment (PPE)

Chemical-Resistant Gloves

Engineering Controls
&
Personal Protective Equipment

Should Use

Researcher

Safety Goggles/Face Shield
Fume Hood / Ventilated Area

Click to download full resolution via product page

Caption: Recommended PPE for handling Sulfo Cy7 bis-COOH.

Storage Conditions

Parameter Recommendation

Store at -20°C for long-term storage.[1][3][7][9]

Temperature
[10]
Light Store in the dark. Avoid prolonged exposure to
ig .
light.[1][2][5][°]
) Keep container tightly closed in a dry, well-
Moisture . .
ventilated area.[8] Desiccate.[2][5][9]
) Can be shipped at room temperature for up to 3
Transportation

weeks.[1][4][5][]
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Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures.

Spill Response Workflow
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Evacuate Immediate Area
(if necessary)

Wear Appropriate PPE

Contain Spillage with
Inert Absorbent Material

Collect and Place in

Sealed Container for Disposal

Clean Spill Area

Dispose of Waste According
to Regulations

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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First Aid Measures

Exposure Route First Aid Protocol

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Consult a physician.[7]

) Wash off with soap and plenty of water. Remove
Skin Contact , . -
contaminated clothing. Consult a physician.[7]

Flush eyes with water as a precaution. Remove
Eye Contact contact lenses if present and easy to do.

Continue rinsing. Consult a physician.[7]

) Move person into fresh air. If not breathing, give
Inhalation e o .
artificial respiration. Consult a physician.[7]

~tabill | .

Parameter Description

Stable under recommended storage conditions.

Chemical Stability 5]

Hazardous Reactions No data available.[8]

N ] No specific data available, but generally avoid
Conditions to Avoid ) ]
excessive heat and light.[8]

Incompatible Materials Strong oxidizing agents.[8]

Hazardous Decomposition Products No data available.[8]

Experimental Protocols

While specific experimental protocols for the synthesis of Sulfo Cy7 bis-COOH are proprietary,
the handling procedures in a research setting would follow standard laboratory practices for
working with fluorescent dyes.

General Protocol for Handling and Dilution:
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e Acclimatization: Allow the vial of Sulfo Cy7 bis-COOH to warm to room temperature before
opening to prevent condensation.

e Reconstitution: Using appropriate PPE in a well-ventilated area or fume hood, dissolve the
dye in a suitable solvent such as water, DMSO, or DMF to create a stock solution.[1][3][4]

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles.

» Storage of Solution: Store the stock solution at -20°C, protected from light.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[6] Prevent product from entering drains.[7]

Disclaimer: This guide is intended for informational purposes only and is based on data from
related compounds. It is not a substitute for a formal risk assessment or the guidance of a
qualified safety professional. Always consult the most current Safety Data Sheet for any
chemical before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sulfo Cy7 bis-COOH: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553901#sulfo-cy7-bis-cooh-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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